Cas no 1448033-61-1 (N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-4-methylthiophene-2-carboxamide)

• Product Name: N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-4-methylthiophene-2-carboxamide
• CAS No: 1448033-61-1
• MF: C₁₇H₁₇NO₃S
• MW: 315.386783361435
• CID: 6222135
• PubChem ID: 71804236
• Update Time: 2025-06-03

N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-4-methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-4-methylthiophene-2-carboxamide
• 1448033-61-1
• N-(3-(benzofuran-2-yl)-3-hydroxypropyl)-4-methylthiophene-2-carboxamide
• F6416-5501
• AKOS024556356
• N-[3-(1-BENZOFURAN-2-YL)-3-HYDROXYPROPYL]-4-METHYLTHIOPHENE-2-CARBOXAMIDE

• Inchi： 1S/C17H17NO3S/c1-11-8-16(22-10-11)17(20)18-7-6-13(19)15-9-12-4-2-3-5-14(12)21-15/h2-5,8-10,13,19H,6-7H2,1H3,(H,18,20)
• InChI Key： PNMPKGRRSOHXBE-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C(NCCC(C1=CC2C=CC=CC=2O1)O)=O

Computed Properties

• Exact Mass: 315.09291458g/mol
• Monoisotopic Mass: 315.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 90.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-4-methylthiophene-2-carboxamide

N-3-(1-Benzofuran-2-yl)-3-hydroxypropyl-4-methylthiophene-2-carboxamide (CAS No. 1448033-61-1): An Overview of Its Structure, Properties, and Potential Applications

N-3-(1-Benzofuran-2-yl)-3-hydroxypropyl-4-methylthiophene-2-carboxamide (CAS No. 1448033-61-1) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its complex molecular architecture, which includes a benzofuran moiety, a hydroxypropyl group, and a 4-methylthiophene carboxamide segment. These structural features contribute to its diverse biological activities and chemical properties.

The molecular formula of N-3-(1-Benzofuran-2-yl)-3-hydroxypropyl-4-methylthiophene-2-carboxamide is C₁₉H₁₉NO₃S, and its molecular weight is approximately 345.42 g/mol. The compound's chemical structure consists of a benzofuran ring system fused to a thiophene ring, with additional functional groups that enhance its reactivity and biological activity. The presence of the hydroxypropyl group imparts polarity to the molecule, which can influence its solubility and interaction with biological targets.

Recent research studies have explored the potential of N-3-(1-Benzofuran-2-yl)-3-hydroxypropyl-4-methylthiophene-2-carboxamide in various therapeutic areas. One notable application is in the field of anti-inflammatory drugs. Studies have shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for the development of new treatments for inflammatory diseases such as arthritis and asthma. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes, thereby reducing inflammation and associated symptoms.

In addition to its anti-inflammatory properties, N-3-(1-Benzofuran-2-yl)-3-hydroxypropyl-4-methylthiophene-2-carboxamide has also been investigated for its antioxidant activity. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Research has demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative damage. This property makes it a valuable candidate for the development of neuroprotective agents and cardioprotective drugs.

The pharmacokinetic properties of N-3-(1-Benzofuran-2-yl)-3-hydroxypropyl-4-methylthiophene-2-carboxamide have also been studied to assess its suitability as a therapeutic agent. Preclinical studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential for effective drug delivery. Additionally, it has been found to have low toxicity in animal models, suggesting that it may be safe for human use.

Another area of interest is the potential use of N-3-(1-Benzofuran-2-yl)-3-hydroxypropyl-4-methylthiophene-2-carboxamide in cancer therapy. Preliminary studies have indicated that this compound can inhibit the growth of certain cancer cell lines by inducing apoptosis and blocking cell cycle progression. The exact mechanisms underlying these effects are still under investigation, but they suggest that this compound could be developed into a novel anticancer agent.

The synthesis of N-3-(1-Benzofuran-2-yl)-3-hydroxypropyl-4-methylthiophene-2-carboxamide involves several steps, including the formation of the benzofuran ring system, the introduction of the hydroxypropyl group, and the final coupling with the 4-methylthiophene carboxamide segment. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. Optimizing these synthetic methods is crucial for large-scale production and commercialization of the compound.

In conclusion, N-3-(1-Benzofuran-2-yl)-3-hydroxypropyl-*4*-methylthiophene-*2*-carboxamide (CAS No. 1448033-*6*1-*1*) is a promising compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure endows it with diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Further research is needed to fully elucidate its mechanisms of action and optimize its therapeutic potential. As research progresses, this compound may play a significant role in the development of new drugs and materials for various applications.